(Bis(2-chloroethyl)amino)acetaldehyde diethyl acetal hydrochloride
Overview
Description
(Bis(2-chloroethyl)amino)acetaldehyde diethyl acetal hydrochloride, commonly known as BCNU, is a chemotherapy drug used in the treatment of various types of cancer. It belongs to the group of alkylating agents and has been used for over 40 years in the treatment of cancer.
Mechanism of Action
BCNU works by damaging the DNA of cancer cells, preventing them from dividing and multiplying. It forms covalent bonds with the DNA, leading to the formation of cross-links that interfere with DNA replication and transcription. This ultimately leads to the death of cancer cells.
Biochemical and Physiological Effects:
BCNU has both biochemical and physiological effects on the body. It can cause bone marrow suppression, leading to a decrease in white blood cells, red blood cells, and platelets. It can also cause gastrointestinal toxicity, leading to nausea, vomiting, and diarrhea. In addition, BCNU can cause liver and kidney damage.
Advantages and Limitations for Lab Experiments
BCNU has several advantages for lab experiments. It is a well-established chemotherapy drug with a known mechanism of action. It is also readily available and relatively inexpensive. However, BCNU has several limitations for lab experiments. It is highly toxic and requires careful handling. It also has a short half-life, making it difficult to maintain stable concentrations in cell cultures.
Future Directions
There are several future directions for the study of BCNU. One area of research is the development of new formulations and delivery methods to improve the efficacy and safety of BCNU. Another area of research is the identification of biomarkers that can predict the response to BCNU treatment. Additionally, there is a need for more studies on the long-term effects of BCNU on cancer survivors.
Conclusion:
BCNU is a well-established chemotherapy drug with a known mechanism of action. It has been used for over 40 years in the treatment of various types of cancer. While it has several advantages for lab experiments, it also has several limitations and requires careful handling. There are several future directions for the study of BCNU, including the development of new formulations and delivery methods and the identification of biomarkers for treatment response.
Synthesis Methods
The synthesis of BCNU involves the reaction of bis(2-chloroethyl)amine hydrochloride with acetaldehyde diethyl acetal in the presence of a base. The reaction is carried out in an organic solvent and yields BCNU as a white crystalline solid.
Scientific Research Applications
BCNU has been extensively studied for its anti-cancer properties. It is used in the treatment of brain tumors, lymphomas, and other types of cancer. BCNU is known to cross the blood-brain barrier, making it an effective treatment for brain tumors.
properties
CAS RN |
102585-24-0 |
|---|---|
Product Name |
(Bis(2-chloroethyl)amino)acetaldehyde diethyl acetal hydrochloride |
Molecular Formula |
C10H22Cl3NO2 |
Molecular Weight |
294.6 g/mol |
IUPAC Name |
bis(2-chloroethyl)-(2,2-diethoxyethyl)azanium;chloride |
InChI |
InChI=1S/C10H21Cl2NO2.ClH/c1-3-14-10(15-4-2)9-13(7-5-11)8-6-12;/h10H,3-9H2,1-2H3;1H |
InChI Key |
UBACZLTWBVSOFL-UHFFFAOYSA-N |
SMILES |
CCOC(C[NH+](CCCl)CCCl)OCC.[Cl-] |
Canonical SMILES |
CCOC(C[NH+](CCCl)CCCl)OCC.[Cl-] |
synonyms |
(Bis(2-chloroethyl)amino)acetaldehyde diethyl acetal hydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
